Cas no 1173266-60-8 (3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole)

3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole is a nitro-substituted pyrazole derivative featuring a cyclopropyl and propyl functional group. This compound is of interest in synthetic organic chemistry due to its versatile reactivity, particularly in the construction of heterocyclic frameworks. The nitro group enhances electrophilic character, facilitating nucleophilic substitution reactions, while the cyclopropyl moiety contributes to steric and electronic modulation. Its well-defined structure makes it a valuable intermediate in pharmaceutical and agrochemical research, where pyrazole cores are frequently employed. The compound’s stability under standard conditions ensures reliable handling and storage. Further applications may include catalysis and material science, where tailored pyrazole derivatives are increasingly explored.

3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole structure

1173266-60-8 structure

Product Name:3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole

CAS No:1173266-60-8

MF:C₉H₁₃N₃O₂

MW:195.218421697617

CID:3159371

PubChem ID:25248215

Update Time:2025-06-08

3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

- 3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole
- STK352821
- 3-cyclopropyl-5-nitro-1-propylpyrazole
- AKOS015922579
- AKOS005168543
- 1173266-60-8
- Inchi： 1S/C9H13N3O2/c1-2-5-11-9(12(13)14)6-8(10-11)7-3-4-7/h6-7H,2-5H2,1H3
- InChI Key： AJUOVYLQYVZVMP-UHFFFAOYSA-N
- SMILES： [O-][N+](C1=CC(C2CC2)=NN1CCC)=O

Computed Properties

Exact Mass: 195.100776666Da
Monoisotopic Mass: 195.100776666Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 14
Rotatable Bond Count: 3
Complexity: 225
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.8
Topological Polar Surface Area: 63.6Å²

3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM487369-1g	3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole	1173266-60-8	97%	1g	$262	2022-06-14
Chemenu	CM487369-5g	3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole	1173266-60-8	97%	5g	$779	2022-06-14
Ambeed	A656000-1g	3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole	1173266-60-8	97%	1g	$265.0	2024-04-26
Ambeed	A656000-5g	3-Cyclopropyl-5-nitro-1-propyl-1H-pyrazole	1173266-60-8	97%	5g	$795.0	2024-04-26